4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid
Overview
Description
4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid, also known as TFTPB, is an organic compound with a unique structure. It is composed of a trifluoromethyl group and a tetrahydropyranyl group attached to a butanoic acid group. This compound has been studied extensively due to its diverse range of applications and potential uses in a variety of scientific disciplines.
Scientific Research Applications
Environmental Degradation and Monitoring
Research on polyfluoroalkyl chemicals, which may include compounds structurally related to 4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid, emphasizes the importance of understanding their microbial degradation in the environment. These studies are crucial for evaluating the fate and effects of such chemicals, highlighting the need for laboratory investigations into important precursors and novel degradation intermediates (Liu & Avendaño, 2013).
Synthesis and Organic Chemistry
Trifluoromethanesulfonic acid, although not the same, shares a fluorinated motif with the compound and is widely used in organic synthesis, including electrophilic aromatic substitution reactions and the formation of carbon–carbon bonds. Its effectiveness across a range of reactions underscores the versatility of fluorinated compounds in synthetic chemistry (Kazakova & Vasilyev, 2017).
Environmental and Health Impacts
The developmental toxicity of perfluoroalkyl acids and their derivatives has been extensively studied, with significant attention to their widespread presence in the environment and potential health risks. Such research underscores the importance of understanding the environmental and biological impacts of fluorinated compounds, including those structurally related to 4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid (Lau, Butenhoff, & Rogers, 2004).
Sorption and Removal Technologies
The sorption of herbicides to soil and organic matter is a critical aspect of environmental chemistry, relevant to understanding how fluorinated compounds interact with various substrates. Studies in this area can inform remediation strategies for compounds like 4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid (Werner, Garratt, & Pigott, 2012).
Bioaccumulation and Environmental Persistence
Research into the bioaccumulation of perfluorinated acids highlights the complex dynamics of these compounds in the environment, including their persistence and potential impacts on wildlife and human health. Understanding the bioaccumulation potential is crucial for assessing the environmental safety of fluorinated compounds (Conder et al., 2008).
properties
IUPAC Name |
4,4,4-trifluoro-2-(oxan-4-yl)butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13F3O3/c10-9(11,12)5-7(8(13)14)6-1-3-15-4-2-6/h6-7H,1-5H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUGHCCRJUVKWKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(CC(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
